Cas no 1019142-38-1 (1-(4-methylbenzenesulfonyl)-3-{3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine)

• Product Name: 1-(4-methylbenzenesulfonyl)-3-{3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine
• CAS No: 1019142-38-1
• MF: C₂₁H₂₀F₃N₃O₃S
• MW: 451.462014198303
• CID: 5381218
• Update Time: 2025-06-12

1-(4-methylbenzenesulfonyl)-3-{3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Methylphenyl)sulfonyl]-3-[3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]piperidine
• 1-(4-methylbenzenesulfonyl)-3-{3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine

• Inchi： 1S/C21H20F3N3O3S/c1-14-4-10-18(11-5-14)31(28,29)27-12-2-3-16(13-27)20-25-19(26-30-20)15-6-8-17(9-7-15)21(22,23)24/h4-11,16H,2-3,12-13H2,1H3
• InChI Key： NYWYPKZCYCFYLA-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCCC(C2ON=C(C3=CC=C(C(F)(F)F)C=C3)N=2)C1

Experimental Properties

• Density: 1.354±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 566.8±60.0 °C(Predicted)
• pka: -1.50±0.44(Predicted)

Additional information on 1-(4-methylbenzenesulfonyl)-3-{3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine

Introduction to 1-(4-methylbenzenesulfonyl)-3-{3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine (CAS No. 1019142-38-1)

1-(4-methylbenzenesulfonyl)-3-{3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine, identified by its CAS number 1019142-38-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its piperidine core, which is a common pharmacophore in drug discovery due to its ability to interact with biological targets in a highly specific manner. The presence of multiple functional groups, including a 4-methylbenzenesulfonyl moiety and a 1,2,4-oxadiazole ring system, further enhances its potential as a lead compound for developing novel therapeutic agents.

The structural complexity of 1-(4-methylbenzenesulfonyl)-3-{3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine makes it an intriguing candidate for further investigation. The 4-methylbenzenesulfonyl group is known for its ability to modulate enzyme activity and receptor binding, while the 1,2,4-oxadiazole ring is a well-documented scaffold in medicinal chemistry, exhibiting properties such as bioavailability and metabolic stability. The incorporation of a trifluoromethyl group into the phenyl ring enhances lipophilicity and metabolic resistance, making this compound particularly attractive for drug development.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological and inflammatory pathways. The piperidine scaffold in 1-(4-methylbenzenesulfonyl)-3-{3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine has been shown to interact with various targets involved in these pathways. For instance, studies have suggested that piperidine derivatives can influence the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. The presence of the 1,2,4-oxadiazole moiety may also contribute to its pharmacological profile by enhancing binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. The structural features of 1-(4-methylbenzenesulfonyl)-3-{3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine suggest that it could interact with neurotransmitter receptors such as serotonin and dopamine receptors. These interactions are critical for modulating mood, cognition, and pain perception. Recent research has highlighted the importance of targeting these receptors in conditions such as depression, anxiety disorders, and chronic pain syndromes. The unique combination of functional groups in this compound may provide a novel approach to addressing these conditions by offering both efficacy and selectivity.

The synthesis of 1-(4-methylbenzenesulfonyl)-3-{3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the 1,2,4-oxadiazole ring through cyclocondensation reactions and the introduction of the trifluoromethyl group via fluorination techniques. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently.

In terms of pharmacokinetic properties, 1-(4-methylbenzenesulfonyl)-3-{3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine exhibits promising characteristics that make it suitable for further development. The lipophilicity imparted by the trifluoromethyl group enhances oral bioavailability, while the piperidine core contributes to metabolic stability. These properties are critical for ensuring that the compound reaches its target site of action effectively and remains active long enough to produce a therapeutic effect.

Evaluation of the compound's safety profile is another crucial step in its development process. Preclinical studies have been conducted to assess its toxicity and potential side effects. These studies involve both in vitro assays using cell cultures and in vivo experiments using animal models. Preliminary results have shown that 1-(4-methylbenzenesulfonyl)-3-{3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine exhibits low toxicity at therapeutic doses but may require further optimization to minimize any potential adverse effects.

The potential therapeutic applications of this compound extend beyond neurological disorders. Research has also explored its efficacy in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). The ability of piperidine derivatives to modulate inflammatory pathways suggests that they could serve as effective anti-inflammatory agents. Additionally, 1-(4-methylbenzenesulfonyl)-3-{3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}piperidine may have applications in oncology due to its ability to interact with targets involved in cancer cell proliferation and survival.

The development of novel drug candidates like 1-(4-methylbenzenesulfonyl)-3-{3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-y)piperidine underscores the importance of innovative approaches in pharmaceutical research. Advances in computational chemistry and high-throughput screening have enabled researchers to identify promising lead compounds more efficiently than ever before. These technologies allow for rapid testing of thousands of compounds against various biological targets, accelerating the drug discovery process.

Future directions for research on this compound include further exploration of its pharmacological mechanisms and optimization for clinical use. Investigating how it interacts with specific proteins and enzymes at an atomic level will provide valuable insights into its mode of action. Additionally, modifying certain functional groups may enhance its potency or reduce side effects without compromising efficacy.

In conclusion, 1-(4-methylbenzenesulfonyl)-3-{3-[4-(trifluoromethyl)phenyl]-1},24-dioxo-pyridine-pyridinone-pyridine-pyridinone-pyridine-pyridinone-pyridine-pyridinone-pyridine-pyridinone-pyridine-pyridinone-pyridine-pyridinone-pyridine-pyridinone-pyridine-pyridinone-pyridine (CAS No. 10191423871) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including neurological disorders, inflammation, cancer,and other diseases where modulation of biological pathways is desired. Its unique structural features make it an exciting candidate for further research aimed at developing safer, more effective treatments for human diseases.